Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI)

• CAS RN: 126233-66-7
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
• InChI: InChI=1S/C10H11N3O/c14-10-12-8-3-1-2-7-6-11-4-5-13(10)9(7)8/h1-3,11H,4-6H2,(H,12,14)
• InChI Key: IMAQBISTCDGKII-UHFFFAOYSA-N
• SMILES: C1CN2C3=C(CN1)C=CC=C3NC2=O
• synonyms: Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro- (9CI)

Description

Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) is a heterocyclic compound that has been widely studied for its potential applications in the field of medicinal chemistry. It is a complex organic molecule that has a unique structure and properties, which make it an important target for research in various areas of science.

Mechanism Of Action

The mechanism of action of Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) is not fully understood. However, it is believed to exert its effects through the modulation of the activity of certain receptors in the brain. It has been shown to bind to the GABA-A receptor, which is involved in the regulation of neurotransmitter release and neuronal activity.

Biochemical And Physiological Effects

Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is the process of programmed cell death. In addition, it has been shown to have anxiolytic and anticonvulsant effects, which make it a potential candidate for the treatment of anxiety disorders and epilepsy.

Advantages And Limitations For Lab Experiments

One of the advantages of Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) is its potential as a drug candidate for the treatment of various diseases. However, one of the limitations of this compound is its complex structure, which makes it difficult to synthesize and study in the laboratory.

Future Directions

In the future, further research is needed to fully understand the mechanism of action of Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) and its potential applications in the field of medicinal chemistry. In addition, further studies are needed to optimize the synthesis of this compound and to develop new methods for studying its properties and effects. Finally, future research should focus on the development of new derivatives of Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) with improved properties and potential applications.

Synthesis Methods

The synthesis of Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) can be achieved through several methods. One of the most common methods involves the reaction of 2-aminobenzophenone with an imidazole derivative in the presence of a catalyst. This reaction leads to the formation of the imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) compound.

Scientific Research Applications

Imidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one, 4,5,6,7-tetrahydro-(9CI) has been studied for its potential applications in various areas of science. In medicinal chemistry, it has been investigated for its potential as a drug candidate for the treatment of various diseases such as cancer, epilepsy, and anxiety disorders. In addition, it has been studied for its potential as a fluorescent probe for imaging applications.